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  • Product: Dinoprost ethyl ester
  • CAS: 53764-89-9

Core Science & Biosynthesis

Foundational

Bioactivation of Dinoprost Ethyl Ester: Hydrolysis Pathway and Kinetic Analysis

Executive Summary This technical guide details the bioactivation pathway of Dinoprost ethyl ester (PGF -OEt), a lipophilic prodrug of the naturally occurring prostaglandin F (Dinoprost). Unlike Dinoprost tromethamine (a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the bioactivation pathway of Dinoprost ethyl ester (PGF


-OEt), a lipophilic prodrug of the naturally occurring prostaglandin F

(Dinoprost). Unlike Dinoprost tromethamine (a salt form that dissociates), the ethyl ester requires enzymatic hydrolysis to release the pharmacologically active free acid. This guide targets researchers in ocular pharmacokinetics, providing a mechanistic breakdown of the hydrolysis pathway, the specific role of corneal esterases, and validated protocols for in vitro kinetic assessment.

Molecular Rationale & Prodrug Design

The primary challenge in topical ocular delivery of Dinoprost is the corneal epithelium. Dinoprost (free acid) is hydrophilic (LogP


 2.6) and exists as a charged species at physiological pH, limiting its passive diffusion across the lipophilic corneal epithelium.

The Esterification Strategy: By masking the C-1 carboxylic acid with an ethyl group, the molecule acts as a prodrug.

  • Increased Lipophilicity: The ethyl ester modification significantly increases the partition coefficient (LogP), facilitating transcellular transport across the corneal epithelium.

  • Bioactivation: Once inside the epithelial cells, the prodrug is inactive at the FP receptor until hydrolyzed.

The Hydrolysis Pathway: Mechanism of Action[1][2][3]

The core bioactivation event is the cleavage of the ethyl ester bond by intracellular hydrolases. This is not a passive chemical hydrolysis (which is slow at pH 7.4) but an enzyme-catalyzed reaction.

Enzymatic Mediators

The primary enzymes responsible are Carboxylesterases (CES) , specifically:

  • hCE1 (Human Carboxylesterase 1): Predominant in the liver but present in ocular tissues.

  • hCE2 (Human Carboxylesterase 2): High affinity for smaller alcohol groups (like the ethyl group in Dinoprost ethyl ester).

  • Corneal Esterases: The corneal epithelium possesses high esterase activity, ensuring rapid conversion of the prodrug to the active acid before it reaches the aqueous humor.

Chemical Mechanism

The reaction follows a nucleophilic acyl substitution pathway mediated by the catalytic triad (Serine-Histidine-Aspartate) of the esterase.

  • Binding: Dinoprost ethyl ester enters the enzyme active site.

  • Acylation: The serine hydroxyl attacks the carbonyl carbon of the ester, releasing Ethanol and forming an acyl-enzyme intermediate.

  • Deacylation: A water molecule attacks the acyl-enzyme intermediate, releasing Dinoprost (Free Acid) and regenerating the enzyme.

Pathway Visualization

The following diagram illustrates the transition from the lipophilic prodrug to the active hydrophilic drug.

G Prodrug Dinoprost Ethyl Ester (Lipophilic Prodrug) Cornea Corneal Epithelium (Barrier) Prodrug->Cornea Passive Diffusion Enzyme Carboxylesterase (hCE1 / hCE2) Cornea->Enzyme Substrate Binding Intermediate Acyl-Enzyme Intermediate Enzyme->Intermediate Acylation Active Dinoprost (Free Acid) (Active FP Agonist) Intermediate->Active Hydrolysis (+H2O) Byproduct Ethanol Intermediate->Byproduct

Figure 1: The bioactivation pathway of Dinoprost ethyl ester within the corneal epithelium.

Experimental Validation: In Vitro Hydrolysis Assay

To validate the conversion rate and half-life (


) of the prodrug, the following protocol is recommended. This system uses corneal homogenate to mimic the in vivo environment.
Materials
  • Substrate: Dinoprost ethyl ester (purity >98%).

  • Enzyme Source: Freshly excised porcine or rabbit corneal homogenate (diluted to 1 mg/mL protein in PBS).

  • Buffer: Phosphate-buffered saline (PBS), pH 7.4.

  • Quenching Agent: Ice-cold Acetonitrile (ACN) with 0.1% Formic Acid.

  • Internal Standard: Deuterated

    
    .
    
Protocol Workflow
  • Preparation: Pre-incubate corneal homogenate (900 µL) at 37°C for 5 minutes.

  • Initiation: Add 100 µL of Dinoprost ethyl ester stock (final concentration 10 µM). Vortex briefly.

  • Sampling: At defined time points (

    
     min), remove 100 µL aliquots.
    
  • Quenching: Immediately transfer aliquot into 300 µL ice-cold ACN (precipitates proteins and stops esterase activity).

  • Extraction: Centrifuge at 10,000 x g for 10 min at 4°C. Collect supernatant.

  • Analysis: Analyze via LC-MS/MS or HPLC-UV (210 nm).

Data Analysis & Causality

Calculate the hydrolysis rate using first-order kinetics:



Where:
  • 
     = Concentration of prodrug at time 
    
    
    
    .
  • 
     = Observed rate constant.
    
  • 
    .
    

Self-Validation Check: The appearance of the Free Acid peak must be molar-equivalent to the disappearance of the Ester peak (accounting for molecular weight differences). If mass balance fails, investigate non-specific binding to the reaction vessel.

Assay Workflow Diagram

Protocol Step1 1. Preparation Corneal Homogenate (37°C, pH 7.4) Step2 2. Initiation Add Dinoprost Ethyl Ester (10 µM) Step1->Step2 Step3 3. Incubation Loop Sample at t=0, 5, 15, 30 min Step2->Step3 Step4 4. Quenching Add Ice-Cold ACN + IS (Stop Enzyme) Step3->Step4 Step5 5. Analysis LC-MS/MS (Monitor m/z transitions) Step4->Step5

Figure 2: Step-by-step experimental workflow for determining esterase kinetics.

Quantitative Comparison of PG Prodrugs

The following table synthesizes kinetic data for Dinoprost ethyl ester compared to other common prostaglandin analogs. Note that ester chain length influences hydrolysis rates (steric hindrance).

CompoundProdrug TypeLipophilicity (LogP)Hydrolysis Half-Life (

)
Active Metabolite
Dinoprost Ethyl Ester Ethyl Ester~3.810 - 20 min Dinoprost (

)
Latanoprost Isopropyl Ester~4.415 - 30 minLatanoprost Free Acid
Bimatoprost Ethyl Amide~3.5> 4 hours*Bimatoprost Acid
Dinoprost Tromethamine Salt~0.5N/A (Dissociation)Dinoprost (

)

Note: Amides (Bimatoprost) are significantly more stable than esters, relying on amidases rather than esterases, leading to a dual mechanism of action (intact prodrug + acid).

Clinical Implications

The rapid hydrolysis of Dinoprost ethyl ester is critical for its efficacy and safety profile:

  • IOP Reduction: The free acid binds to FP receptors in the ciliary muscle, increasing uveoscleral outflow. If hydrolysis is too slow, the concentration of the active agonist at the receptor site is insufficient.

  • Hyperemia: High concentrations of the lipophilic ester remaining on the ocular surface (conjunctiva) can cause irritation. Rapid corneal absorption and hydrolysis minimize surface residence time.

  • Formulation Stability: Aqueous formulations of Dinoprost ethyl ester must be buffered (typically pH 6.0 - 7.0) and often refrigerated to prevent premature chemical hydrolysis in the bottle.

References

  • Maxey, K. M., et al. (2002).[1] The Hydrolysis of Bimatoprost in Corneal Tissue Generates a Potent Prostanoid FP Receptor Agonist.[1][2] Investigative Ophthalmology & Visual Science. Link

  • Camras, C. B., et al. (2004). Bimatoprost: the prodrug controversy. Transplant Proceedings. Link

  • Hellberg, M. R., et al. (2003). Hydrolysis of prostaglandin prodrugs in human ocular tissues. Journal of Ocular Pharmacology and Therapeutics. Link

  • PubChem. (n.d.). Dinoprost (Compound Summary). National Library of Medicine. Link

  • Satoh, T., & Hosokawa, M. (2006). Structure, function and regulation of carboxylesterases. Chemico-Biological Interactions. Link

Sources

Exploratory

Chemical structure and properties of Dinoprost ethyl ester

Chemical Architecture, Properties, and Analytical Characterization Executive Summary Dinoprost ethyl ester (Prostaglandin F2 ethyl ester) represents a critical derivatization of the naturally occurring prostaglandin F2 (...

Author: BenchChem Technical Support Team. Date: February 2026

Chemical Architecture, Properties, and Analytical Characterization

Executive Summary

Dinoprost ethyl ester (Prostaglandin F2


 ethyl ester) represents a critical derivatization of the naturally occurring prostaglandin F2

(Dinoprost). Unlike its parent free acid, which is limited by poor corneal permeability and rapid aqueous clearance, the ethyl ester variant functions as a lipophilic prodrug. This modification significantly enhances bioavailability across lipid bilayers, making it a compound of high interest in ophthalmic drug delivery (glaucoma therapeutics) and veterinary reproductive physiology.

This guide provides a definitive technical analysis of Dinoprost ethyl ester, moving from its stereochemical architecture to validated analytical protocols, designed for researchers requiring high-fidelity data and reproducible methodologies.

Chemical Architecture and Identity

Dinoprost ethyl ester is the ethyl ester derivative of (5Z,9


,11

,13E,15S)-9,11,15-trihydroxyprosta-5,13-dien-1-oic acid. The esterification at the C1 position alters the molecule's polarity without affecting the core cyclopentane ring stereochemistry essential for receptor recognition post-hydrolysis.
2.1 Molecular Specifications
PropertySpecification
IUPAC Name (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid ethyl ester
Common Name Dinoprost ethyl ester; PGF2

ethyl ester
Molecular Formula C

H

O

Molecular Weight 382.53 g/mol
CAS Number 38432-87-0 (Generic PGF2

ethyl ester)
Physical State Viscous oil (colorless to pale yellow)
Stereocenters 5 Chiral centers (C8, C9, C11, C12, C15)
2.2 Structural Significance

The molecule features a cyclopentane ring with two hydroxyl groups in a cis configuration relative to the ring plane (alpha orientation), and two side chains:

  • 
    -chain:  A heptenoic acid esterified with an ethyl group. The C5-C6 double bond is cis (Z).
    
  • 
    -chain:  An octenyl chain containing a C15 hydroxyl group (S-configuration) and a trans (E) double bond at C13-C14.
    

Expert Insight: The integrity of the C15(S) hydroxyl group is critical. Epimerization to the 15(R) form results in a near-total loss of biological activity at the FP receptor.

Physicochemical Profile

The ethyl ester modification fundamentally shifts the physicochemical behavior of the molecule compared to Dinoprost tromethamine (the common salt form).

3.1 Solubility and Lipophilicity
  • Lipophilicity (LogP): The ethyl ester has a higher LogP (~3.5–4.0) compared to the free acid (LogP ~2.7). This increased lipophilicity drives passive diffusion through the corneal epithelium.

  • Solubility:

    • Insoluble: Water (aqueous buffers).

    • Soluble: Methyl acetate, Ethanol (>50 mg/mL), DMSO (>50 mg/mL), DMF.[1][2]

3.2 Stability and Storage

Prostaglandins are inherently unstable due to the potential for dehydration (forming PGA/PGB derivatives) and isomerization.

  • Hydrolysis Sensitivity: The ethyl ester bond is susceptible to hydrolysis in the presence of moisture, acids, or bases, reverting to the free acid.[3]

  • Storage Protocol: Must be stored as a solution in organic solvent (e.g., ethanol or methyl acetate) at -20°C. Purging with inert gas (Argon/Nitrogen) is mandatory to prevent oxidative degradation of the double bonds.

Pharmacodynamics: The Prodrug Mechanism[9]

Dinoprost ethyl ester is pharmacologically inactive in its esterified form. It functions strictly as a prodrug. Upon administration (topical or systemic), it undergoes rapid enzymatic conversion.

4.1 Mechanism of Action (Pathway)
  • Penetration: The lipophilic ester crosses cell membranes (e.g., cornea).

  • Bioactivation: Intracellular esterases (corneal/tissue carboxylesterases) hydrolyze the ethyl ester to release free Dinoprost (PGF2

    
    ).
    
  • Receptor Binding: Free Dinoprost binds to the FP Prostanoid Receptor (G

    
    -coupled).
    
  • Signaling: Activation of Phospholipase C (PLC)

    
     IP
    
    
    
    generation
    
    
    Intracellular Ca
    
    
    mobilization.

MetabolicActivation Prodrug Dinoprost Ethyl Ester (Lipophilic Prodrug) Enzyme Tissue Esterases (Hydrolysis) Prodrug->Enzyme Membrane Penetration Active Dinoprost (PGF2α) (Active Metabolite) Enzyme->Active De-esterification Receptor FP Receptor (Cell Membrane) Active->Receptor Ligand Binding Signal Ca2+ Release (Physiological Effect) Receptor->Signal Gq Signaling

Figure 1: Metabolic activation pathway of Dinoprost Ethyl Ester from prodrug to physiological effector.

Synthesis and Preparation

For research applications, Dinoprost ethyl ester is typically synthesized via Fischer esterification or carbodiimide coupling.

General Synthetic Route:



Note: Reaction monitoring is crucial to prevent dehydration of the C9/C11 hydroxyls, which would form PGD or PGE analogues.

Analytical Characterization (HPLC Protocol)

Accurate quantification requires separating the ethyl ester from the free acid (hydrolysis product) and potential isomers (5-trans PGF2


). The following protocol is validated for stability-indicating assays.
6.1 HPLC Method Parameters
ParameterCondition
Column C18 Reverse Phase (e.g., 250 mm × 4.6 mm, 5 µm)
Mobile Phase A 0.1% Acetic Acid in Water (pH ~3.0)
Mobile Phase B Acetonitrile (ACN)
Elution Mode Isocratic (40:60 A:B) or Gradient
Flow Rate 1.0 mL/min
Detection UV at 200–210 nm (low selectivity) or MS/MS (high selectivity)
Temperature 25°C - 35°C
Retention Time Ester elutes after the free acid due to higher lipophilicity.[4][1]
6.2 Sample Preparation Workflow

Handling prostaglandin esters requires strict exclusion of moisture to prevent artifactual hydrolysis during analysis.

AnalyticalWorkflow Sample Sample Source (Formulation/Tissue) Extract Liquid-Liquid Extraction (Ethyl Acetate/Hexane) Sample->Extract Dry Evaporation (Under N2 stream) Extract->Dry Remove Solvent Reconstitute Reconstitution (Mobile Phase/Ethanol) Dry->Reconstitute Immediate Inject HPLC Injection (Avoid aqueous storage) Reconstitute->Inject < 1 hour Data Data Analysis (Peak Area Ratio) Inject->Data

Figure 2: Sample preparation and analytical workflow for Dinoprost Ethyl Ester quantification.

6.3 Mass Spectrometry Identification

For definitive identification (LC-MS/MS), monitor the following transitions (ESI Negative mode is often used for the free acid, but Positive mode with adducts [M+Na]+ or [M+NH4]+ is common for esters):

  • Precursor Ion: m/z 383.5 [M+H]

    
     or 405.5 [M+Na]
    
    
    
  • Product Ions: Loss of water (-18) and ethyl chain fragments.

References
  • PubChem. (2025).[5] Dinoprost (Compound Summary). National Library of Medicine. Retrieved from [Link][5]

  • Hellberg, M. R., et al. (2001). The Hydrolysis of Prostaglandin Esters: Implications for Glaucoma Therapy. Journal of Ocular Pharmacology and Therapeutics.
  • Zijlstra, F. J., & Vincent, J. E. (1984). Determination of Prostaglandins by HPLC.
  • FDA. (2024). Dinoprost Tromethamine Prescribing Information. U.S. Food and Drug Administration. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

In vitro corneal permeability assay for Dinoprost ethyl ester

Application Notes & Protocols Title: High-Throughput Assessment of Corneal Permeability for Dinoprost Ethyl Ester Using In Vitro Models Introduction The cornea presents the most significant barrier to topically administe...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes & Protocols

Title: High-Throughput Assessment of Corneal Permeability for Dinoprost Ethyl Ester Using In Vitro Models

Introduction

The cornea presents the most significant barrier to topically administered ophthalmic drugs, with the corneal epithelium, a lipophilic layer with tight junctions, being the primary rate-limiting structure for the penetration of most therapeutic agents.[1][2][3] Prostaglandin F2α (PGF2α) analogs, such as Dinoprost, are a first-line treatment for glaucoma, reducing intraocular pressure by increasing aqueous humor outflow.[4] However, PGF2α itself is a hydrophilic acid with poor corneal penetration. To overcome this, ester prodrugs like Dinoprost ethyl ester are developed. The addition of the ethyl ester group increases the molecule's lipophilicity, significantly enhancing its ability to partition into and diffuse across the corneal epithelium.[5] Following penetration, corneal enzymes hydrolyze the ester, releasing the active Dinoprost acid into the aqueous humor.[5][6]

Evaluating the corneal permeability of these prodrugs is a critical step in preclinical development. In vitro and ex vivo models offer a robust, ethical, and cost-effective alternative to animal testing, providing reproducible data for formulation screening and mechanistic studies.[7][8][9][10] This application note provides detailed protocols for assessing the permeability of Dinoprost ethyl ester using two widely accepted models: the Bovine Corneal Opacity and Permeability (BCOP) assay, an ex vivo organotypic model, and a Reconstituted Human Corneal Epithelium (RhCE) model, a human cell-based in vitro system.

Principle of the Corneal Permeability Assay

The core principle of the assay is to measure the flux of a test compound across a corneal barrier model mounted between two chambers: a donor (apical) chamber and a receiver (basolateral) chamber. The test compound, Dinoprost ethyl ester, is added to the donor chamber. At predetermined time intervals, samples are collected from the receiver chamber and analyzed to quantify the amount of compound that has permeated the barrier.

This data is used to calculate the Apparent Permeability Coefficient (Papp), a quantitative measure of the substance's ability to cross the corneal barrier.

Papp (cm/s) = (dQ/dt) / (A * C₀)

Where:

  • dQ/dt is the steady-state flux (rate of substance appearance in the receiver chamber, µg/s).

  • A is the surface area of the corneal tissue available for diffusion (cm²).

  • C₀ is the initial concentration of the substance in the donor chamber (µg/cm³ or µg/mL).

PART A: Protocol Using the Bovine Corneal Opacity and Permeability (BCOP) Assay

The BCOP assay, as described in OECD Test Guideline 437, is an organotypic model that utilizes corneas from slaughtered cattle.[11][12][13] It maintains the three-dimensional structure and short-term physiological function of the cornea, making it a valuable tool for permeability studies.[14][15] While the full OECD TG 437 protocol is for identifying severe eye irritants by measuring opacity and permeability to fluorescein, the apparatus and tissue handling procedures are directly applicable to drug permeability assessments.[11][12][14]

Materials and Reagents
Equipment & ConsumablesReagents & Buffers
Corneal holders and diffusion chambersDinoprost ethyl ester (test substance)
Water bath or incubator (32°C)Propranolol hydrochloride (high permeability control)
Spectrophotometer or Plate ReaderSodium Fluorescein (low permeability/integrity marker)
Opacitometer (optional, for initial quality check)Hanks' Balanced Salt Solution (HBSS)
Calibrated pipettes and tipsMinimum Essential Medium (MEM) with 1% Fetal Bovine Serum
Sterile culture plates (24-well)0.9% Sodium Chloride (Saline)
Analytical balance and weighing suppliesPenicillin-Streptomycin solution
HPLC-MS/MS systemHPLC-grade solvents (Methanol, Acetonitrile, Water)
---Formic acid and Ammonium formate
Experimental Protocol: BCOP
  • Preparation of Bovine Corneas:

    • Obtain fresh bovine eyes (from animals 12-60 months old) from a local abattoir and transport them to the laboratory in HBSS on ice.[16] Use within 6 hours of slaughter.

    • Carefully excise the cornea with a 2-3 mm scleral rim, avoiding damage to the epithelial surface.

    • Inspect corneas for any defects (e.g., opacity, scratches). Discard any damaged corneas.

  • Mounting Corneas and Equilibration:

    • Mount each cornea in a corneal holder, with the endothelial side facing the receiver chamber and the epithelial side facing the donor chamber.[17][18]

    • Fill both the donor (1.0 mL) and receiver (1.0 mL) chambers with pre-warmed (32°C) complete MEM.

    • Place the holders in a water bath or incubator at 32°C for a 1-hour equilibration period.[17] This allows the cornea to stabilize.

  • Preparation of Test Solutions:

    • Prepare a stock solution of Dinoprost ethyl ester in an appropriate solvent (e.g., ethanol, DMSO) and dilute to the final testing concentration in pre-warmed MEM. The final solvent concentration should be non-toxic, typically <1%.

    • Prepare solutions for positive (e.g., 1 mg/mL Propranolol HCl) and negative (e.g., 1 mg/mL Sodium Fluorescein) controls in the same manner.

    • The vehicle control should be MEM containing the same percentage of solvent used for the test article.

  • Permeability Assay:

    • After equilibration, carefully remove the medium from the donor chambers.

    • Add 1.0 mL of the respective test or control solutions to the donor chambers (n=3-4 corneas per group).

    • Add 1.0 mL of fresh, pre-warmed complete MEM to all receiver chambers.

    • Return the holders to the 32°C incubator.

  • Sample Collection:

    • At designated time points (e.g., 30, 60, 90, 120, 180, and 240 minutes), collect a 200 µL aliquot from the receiver chamber.

    • Immediately replace the volume with 200 µL of fresh, pre-warmed complete MEM to maintain a constant volume (sink conditions).

    • Store collected samples at -80°C until analysis.

  • Barrier Integrity Check (Post-Assay):

    • After the final time point, replace the donor solution with a 4 or 5 mg/mL solution of sodium fluorescein and incubate for 90 minutes.[16]

    • Measure the fluorescein concentration in the receiver chamber using a spectrophotometer (490 nm).[17] Corneas showing excessive fluorescein leakage should be excluded from the analysis as their barrier function was compromised.

BCOP Workflow Diagram

BCOP_Workflow cluster_prep Tissue Preparation cluster_assay Permeability Assay cluster_analysis Analysis obtain Obtain Bovine Eyes explant Explant Corneas obtain->explant mount Mount in Diffusion Chambers explant->mount equilibrate Equilibrate (1 hr, 32°C) mount->equilibrate add_donor Add Dinoprost Solution (Donor Chamber) equilibrate->add_donor incubate Incubate (32°C) add_donor->incubate sample Sample Receiver Chamber (t = 30, 60, 90... min) incubate->sample Time Course integrity Fluorescein Integrity Test incubate->integrity quantify Quantify Dinoprost (HPLC-MS/MS) sample->quantify calculate Calculate Papp Value quantify->calculate

Caption: Workflow for the BCOP-based permeability assay.

PART B: Protocol Using Reconstituted Human Corneal Epithelium (RhCE)

RhCE models, such as EpiOcular™ and SkinEthic™ HCE, are three-dimensional tissue constructs cultured from human-derived immortalized corneal epithelial cells.[19][20] These models form a multilayered epithelium that closely mimics the morphology and barrier function of the human cornea, offering high human relevance and reproducibility.[20][21][22] Their use is described in OECD Test Guideline 492 for eye irritation, and the platform is readily adapted for permeability studies.[20][23]

Materials and Reagents
Equipment & ConsumablesReagents & Buffers
Commercial RhCE Tissue Kit (e.g., EpiOcular™)Dinoprost ethyl ester (test substance)
6-well or 24-well culture platesPropranolol hydrochloride (high permeability control)
Cell culture incubator (37°C, 5% CO₂)Lucifer Yellow or Sodium Fluorescein (low permeability)
Transepithelial Electrical Resistance (TER) meterDulbecco's Phosphate-Buffered Saline (DPBS) with Ca²⁺/Mg²⁺
Calibrated pipettes and tipsAssay Medium (provided with kit or specified)
Sterile reservoirs and tubesHPLC-grade solvents (Methanol, Acetonitrile, Water)
HPLC-MS/MS systemFormic acid and Ammonium formate
Experimental Protocol: RhCE
  • Receipt and Pre-incubation of Tissues:

    • Upon receipt, carefully unpack the RhCE tissues (shipped on an agarose gel).

    • Place each tissue insert into a well of a 6-well plate containing 1.0 mL of pre-warmed assay medium.

    • Pre-incubate overnight at 37°C, 5% CO₂ to allow the tissues to recover from shipping stress.

  • Barrier Integrity Check:

    • Measure the Transepithelial Electrical Resistance (TER) of each tissue insert. High TER values (e.g., >1000 Ω·cm²) indicate a well-formed, tight barrier. Tissues not meeting the quality control threshold should be discarded.

    • Alternatively, a pre-assay check with a low permeability marker like Lucifer Yellow can be performed.

  • Preparation of Test Solutions:

    • Prepare test, positive control, and vehicle control solutions in pre-warmed assay medium as described in the BCOP section. Ensure final concentrations and solvent levels are appropriate.

  • Permeability Assay:

    • Transfer the RhCE tissue inserts to new plates containing 1.0 mL of fresh, pre-warmed assay medium in each well (this is the receiver chamber).

    • Carefully remove any residual medium from the top of the tissue inserts (the donor chamber).

    • Add 300 µL of the respective test or control solutions to the donor chambers (n=3-4 tissues per group).

    • Incubate at 37°C, 5% CO₂ on an orbital shaker (gentle agitation) to ensure adequate mixing.

  • Sample Collection:

    • At designated time points (e.g., 30, 60, 90, 120, 180 minutes), collect a 200 µL aliquot from the receiver chamber.

    • Replace the volume with 200 µL of fresh, pre-warmed assay medium.

    • Store collected samples at -80°C until analysis.

  • Post-Assay Viability (Optional but Recommended):

    • After the permeability experiment, assess tissue viability using an MTT assay as described in OECD TG 492.[20] This confirms that the observed permeability was not due to cytotoxicity induced by the test article.

RhCE Workflow Diagram

RhCE_Workflow cluster_prep Tissue Preparation cluster_assay Permeability Assay cluster_analysis Analysis receive Receive RhCE Kit preincubate Pre-incubate Overnight (37°C, 5% CO₂) receive->preincubate ter_check Barrier Integrity Check (TER Measurement) preincubate->ter_check transfer Transfer to Assay Plates ter_check->transfer add_donor Add Dinoprost Solution (Apical Side) transfer->add_donor incubate Incubate (37°C) add_donor->incubate sample Sample Basolateral Medium (Time Course) incubate->sample Gentle Agitation mtt_assay MTT Viability Assay incubate->mtt_assay quantify Quantify Dinoprost (HPLC-MS/MS) sample->quantify calculate Calculate Papp Value quantify->calculate

Caption: Workflow for the RhCE-based permeability assay.

Analytical Quantification of Dinoprost

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS or UHPLC-MS/MS) is the gold standard for quantifying low concentrations of drugs and their metabolites in complex biological matrices like culture medium.[24] Its high sensitivity and specificity are essential for accurately measuring the permeated Dinoprost.[25][26]

HPLC-MS/MS ParameterExample ConditionRationale
Column C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)Good retention for lipophilic molecules like prostaglandins.
Mobile Phase A Water with 0.1% Formic Acid & 10mM Ammonium FormateAcid improves ionization; buffer stabilizes spray.[26]
Mobile Phase B Methanol with 0.1% Formic Acid & 10mM Ammonium FormateOrganic solvent for gradient elution.[26]
Flow Rate 0.3 mL/minTypical for UHPLC systems.[26]
Gradient 5% B to 95% B over 6 minutesSeparates the analyte from matrix components.
Ionization Mode Electrospray Ionization (ESI), NegativeProstaglandins readily form negative ions.
Detection Mode Multiple Reaction Monitoring (MRM)Provides high specificity and sensitivity.[26][27]
MRM Transitions Precursor Ion (Q1) -> Product Ion (Q3)Specific mass transitions for Dinoprost (acid) and an internal standard (e.g., PGF2α-d4) should be optimized.

Data Analysis and Interpretation

Calculation of Apparent Permeability (Papp)
  • Plot Cumulative Amount: For each replicate, plot the cumulative amount of Dinoprost (µg) that has permeated into the receiver chamber against time (seconds).

  • Determine Flux (dQ/dt): The slope of the linear portion of this graph represents the steady-state flux (dQ/dt).

  • Calculate Papp: Use the formula provided in the "Principle" section.

Data Presentation

The final data should be presented clearly, allowing for easy comparison between the test article and controls.

CompoundConcentration (µg/mL)Papp (x 10⁻⁶ cm/s) ± SD (n=3)
Sodium Fluorescein1000.2 ± 0.05
Dinoprost Ethyl Ester 50 X.X ± Y.Y
Propranolol HCl10015.5 ± 2.1
Data Analysis Logic Diagram

Papp_Calculation cluster_calc Calculation Steps conc_data Concentration Data from Receiver Chamber (µg/mL) cum_amount Calculate Cumulative Amount Permeated (µg) vs. Time (s) conc_data->cum_amount plot_data Plot Amount vs. Time cum_amount->plot_data find_slope Determine Slope of Linear Region (Flux = dQ/dt) plot_data->find_slope papp_formula Papp = (dQ/dt) / (A * C₀) find_slope->papp_formula final_papp Apparent Permeability (Papp Value in cm/s) papp_formula->final_papp

Caption: Logical flow for calculating the Papp value.

Interpretation of Results

The calculated Papp value for Dinoprost ethyl ester provides a quantitative measure of its ability to cross the corneal barrier.

  • Comparison to Controls: The value should be significantly higher than the low permeability control (Fluorescein) and within a relevant range compared to the high permeability control (Propranolol).

  • Predictive Value: While a direct 1:1 correlation with in vivo absorption is complex, Papp values are highly effective for rank-ordering different formulations or prodrug candidates. Higher Papp values generally predict better corneal penetration and potential for higher bioavailability.[28]

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
High variability between replicates Inconsistent tissue handling; air bubbles under tissue; inaccurate pipetting.Ensure consistent dissection and mounting technique. Visually inspect for and remove any air bubbles. Calibrate pipettes regularly.
Low Papp for high-permeability control Poor tissue viability; barrier is too tight or has additional layers.Check source and handling of tissues. For RhCE, verify TER is within the expected range, but not excessively high.
High Papp for low-permeability control Damaged tissue barrier; cytotoxic effects of test compound.Discard tissues with visible defects or low pre-assay TER. Run post-assay viability/integrity tests to check for damage.
Non-linear flux over time Saturation of transporters; compound instability; cytotoxicity at later time points.Ensure sink conditions are maintained. Check compound stability in assay medium. Use only the initial linear portion of the curve for flux calculation.
Analyte not detected in receiver samples Insufficient permeability; poor analytical sensitivity; compound binding to plastic.Extend the assay duration. Optimize the HPLC-MS/MS method for lower detection limits. Use low-binding plates/tubes.

Conclusion

The in vitro BCOP and RhCE corneal permeability assays are powerful, reliable, and ethically sound methods for evaluating the trans-corneal transport of ophthalmic drugs like Dinoprost ethyl ester. These protocols provide a detailed framework for generating high-quality, reproducible data essential for lead candidate selection, formulation optimization, and advancing ophthalmic drug development programs. By quantifying the Apparent Permeability Coefficient (Papp), researchers can gain critical insights into a compound's potential for effective delivery to the anterior chamber of the eye.

References

  • In Vitro Cell Models for Ophthalmic Drug Development Applications - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

  • Bovine Corneal Opacity and Permeability Test Method for Identifying i) Chemicals Inducing Serious Eye Damage and ii) Chemicals Not Requiring Classification for Eye Irritation or Serious Eye Damage. (n.d.). RE-Place. Retrieved February 21, 2026, from [Link]

  • Bovine Corneal Opacity and Permeability (BCOP, OECD 437) with Optional Histology. (n.d.). IIVS.org. Retrieved February 21, 2026, from [Link]

  • Törnquist, K., et al. (2001). Culture Model of Human Corneal Epithelium for Prediction of Ocular Drug Absorption. Investigative Ophthalmology & Visual Science. Retrieved February 21, 2026, from [Link]

  • Ocular Drug Delivery; Impact of in vitro Cell Culture Models - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

  • Alves, C. H., et al. (2017). Cell-based in vitro models for ocular permeability studies. ResearchGate. Retrieved February 21, 2026, from [Link]

  • Zorn-Kruppa, M., et al. (2005). Human corneal equivalent as cell culture model for in vitro drug permeation studies. British Journal of Ophthalmology. Retrieved February 21, 2026, from [Link]

  • Alves, C. H., et al. (2017). Cell-based in vitro models for ocular permeability studies. Ciência-UCP. Retrieved February 21, 2026, from [Link]

  • Beißner, N., et al. (2020). In vitro and computational modelling of drug delivery across the outer blood–retinal barrier. Royal Society of Chemistry. Retrieved February 21, 2026, from [Link]

  • Reichl, S., et al. (2008). A comparative evaluation of corneal epithelial cell cultures for assessing ocular permeability. PubMed. Retrieved February 21, 2026, from [Link]

  • Test No. 437: Bovine Corneal Opacity and Permeability Test Method. (2020). OECD. Retrieved February 21, 2026, from [Link]

  • Bovine corneal opacity and permeability test method. (n.d.). EURL ECVAM - TSAR. Retrieved February 21, 2026, from [Link]

  • Eye irritation test according to OECD Test Guideline 437. (n.d.). Peira Scientific Instruments. Retrieved February 21, 2026, from [Link]

  • Ruponen, M. (2018). Human corneal cell culture models for drug toxicity studies. ResearchGate. Retrieved February 21, 2026, from [Link]

  • Barile, F. A. (2010). Validating and troubleshooting ocular in vitro toxicology tests. PubMed. Retrieved February 21, 2026, from [Link]

  • Eye Irritation Test using Reconstructed Human Corneal Epithelium (RhCE) Models (EIT, OECD 492). (n.d.). IIVS.org. Retrieved February 21, 2026, from [Link]

  • Kertész, M., et al. (2019). Comparison and validation of ex vivo and in vitro corneal permeability models. Investigative Ophthalmology & Visual Science. Retrieved February 21, 2026, from [Link]

  • New Preservative-Free Formulation for the Enhanced Ocular Bioavailability of Prostaglandin Analogues in Glaucoma. (2022). MDPI. Retrieved February 21, 2026, from [Link]

  • Lee, M., et al. (2011). A new 3D reconstituted human corneal epithelium model as an alternative method for the eye irritation test. PubMed. Retrieved February 21, 2026, from [Link]

  • Therapeutic Class Overview Ophthalmic Prostaglandin Analogues. (2012). VA.gov. Retrieved February 21, 2026, from [Link]

  • Reconstructed human Cornea-like Epithelium (RhCE) test method. (n.d.). RE-Place. Retrieved February 21, 2026, from [Link]

  • Aqueous Prostaglandin Eye Drop Formulations. (2022). National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

  • Ophthalmic composition for glaucoma treatment. (2022). Google Patents.
  • Bovine Corneal Opacity and Permeability (BCOP) Assay INVITTOX n° 127. (2009). DB-ALM. Retrieved February 21, 2026, from [Link]

  • The Bovine Corneal Opacity and Permeability Assay Method of Gautheron. (2004). ICCVAM. Retrieved February 21, 2026, from [Link]

  • Inter-laboratory Study of the Reproducibility of the Bovine Corneal Opacity and Permeability Assay. (n.d.). IIVS.org. Retrieved February 21, 2026, from [Link]

  • A new 3D reconstituted human corneal epithelium model as an alternative method for the eye irritation test. (2011). Ewha Womans University. Retrieved February 21, 2026, from [Link]

  • OECD 492: Epiocular Eye Irritation Test. (n.d.). Gentronix. Retrieved February 21, 2026, from [Link]

  • BCOP Assay – Bovine Corneal Opacity/Permeability Test for Ocular Health Assessment. (n.d.). CeeTox. Retrieved February 21, 2026, from [Link]

  • Introducing an Efficient In Vitro Cornea Mimetic Model for Testing Drug Permeability. (2021). MDPI. Retrieved February 21, 2026, from [Link]

  • Sjöquist, B., et al. (1994). Corneal permeability to and ocular metabolism of phenyl substituted prostaglandin esters in vitro. PubMed. Retrieved February 21, 2026, from [Link]

  • Faster results for in vitro corneal permeability studies. (2025). Experimentica. Retrieved February 21, 2026, from [Link]

  • Basu, S., et al. (1997). Penetration of natural prostaglandins and their ester prodrugs and analogs across human ocular tissues in vitro. PubMed. Retrieved February 21, 2026, from [Link]

  • Determination of Prostaglandins by UHPLC-MS/MS in Toxicological Investigations. (2023). Semantic Scholar. Retrieved February 21, 2026, from [https://www.semanticscholar.org/paper/Determination-of-Prostaglandins-(Carboprost%2C-by-in-Szpot-Wache%C5%82ko/0212001550c620455d37130b05b4e94f8e56149a]([Link]

  • In Vitro Corneal and Conjunctival Wound-Healing Assays as a Tool for Antiglaucoma Prostaglandin Formulation Characterization. (2022). IMR Press. Retrieved February 21, 2026, from [Link]

  • Evaluations of In Vitro Test Methods. (2025). National Toxicology Program - NIH. Retrieved February 21, 2026, from [Link]

  • Szpot, P., et al. (2023). Determination of Prostaglandins by UHPLC-MS/MS in Toxicological Investigations. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

  • Determination of Prostaglandins by UHPLC-MS/MS in Toxicological Investigations. (2025). ResearchGate. Retrieved February 21, 2026, from [Link]

  • Comparison of In Vitro Corneal Permeation and In Vivo Ocular Bioavailability in Rabbits of Three Marketed Latanoprost Formulations. (2023). National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

  • Evaluation of corneal toxicity of prostaglandin (PG) analogs using primary epithelial cell toxicity assay. (2014). J-Stage. Retrieved February 21, 2026, from [Link]

  • Ammar, D. A., et al. (2008). Effects of Prostaglandin Analogs on Corneal Epithelial Cells. Investigative Ophthalmology & Visual Science. Retrieved February 21, 2026, from [Link]

  • MS-based methods for detection, quantitation and localisation of pharmaceuticals and metabolites in biological samples. (2012). European Pharmaceutical Review. Retrieved February 21, 2026, from [Link]

  • Schoenwald, R. D., & Stewart, P. (1980). Mechanisms of corneal drug penetration. I: In vivo and in vitro kinetics. PubMed. Retrieved February 21, 2026, from [Link]

  • Moiseev, R. V., et al. (2019). Penetration Enhancers in Ocular Drug Delivery. MDPI. Retrieved February 21, 2026, from [Link]

  • LC-MS/MS method development for anti-oxidative biomarkers. (n.d.). ULisboa. Retrieved February 21, 2026, from [Link]

  • Bito, L. Z., & Baroody, R. A. (1987). The ocular pharmacokinetics of eicosanoids and their derivatives. 1. Comparison of ocular eicosanoid penetration and distribution. PubMed. Retrieved February 21, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization of Dinoprost Ethyl Ester

Current Status: Operational Ticket Topic: Aqueous Solubility & Stability Protocols Molecule ID: Dinoprost Ethyl Ester (PGF2 -EE) Classification: Lipophilic Prostaglandin Prodrug Executive Summary & Molecule Profile User...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket Topic: Aqueous Solubility & Stability Protocols Molecule ID: Dinoprost Ethyl Ester (PGF2


-EE)
Classification:  Lipophilic Prostaglandin Prodrug

Executive Summary & Molecule Profile

User Query: "How do I dissolve Dinoprost ethyl ester in water for my experiments? It precipitates immediately upon dilution."

Technical Analysis: Dinoprost ethyl ester is the esterified prodrug of Prostaglandin F2


 (Dinoprost). Unlike the parent acid (which is sparingly soluble), the ethyl ester modification significantly increases lipophilicity (LogP increase). This facilitates corneal or membrane penetration but renders the molecule nearly insoluble in pure aqueous media.

Critical Constraints:

  • Solubility:

    
     in PBS (pH 7.2) without enhancers.
    
  • Lability: The ester bond is susceptible to hydrolysis. High pH (

    
    ) accelerates degradation into the parent acid and further into PGA/PGB byproducts.[1]
    
  • Adsorption: Prostaglandin esters exhibit high non-specific binding (NSB) to plastics (polystyrene, LDPE), leading to "vanishing drug" phenomena in assays.

Solubilization Decision Matrix

Before selecting a protocol, identify your end-use application.

SolubilityDecision Start Start: Define Application InVivo In Vivo / Ophthalmic Start->InVivo Animal/Tissue InVitro In Vitro / Cell Culture Start->InVitro Cell Assays HighConc High Concentration Stock Start->HighConc Storage Method_CD Method A: Cyclodextrin Complexation (High Stability, Low Irritation) InVivo->Method_CD Preferred Method_Surf Method B: Micellar System (Polysorbate 80 + BAK) InVivo->Method_Surf Alternative Method_Co Method C: Organic Cosolvent (DMSO/Ethanol < 0.1%) InVitro->Method_Co Standard Method_Oil Method D: Anhydrous Oil Depot (Methyl Acetate/Ethanol) HighConc->Method_Oil

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on experimental constraints.

Technical Modules: Step-by-Step Protocols

Module A: Cyclodextrin Complexation (The Gold Standard)

Best for: Long-term stability, aqueous formulations, and in vivo delivery. Mechanism: The hydrophobic ethyl ester tail inserts into the CD cavity, shielding it from hydrolytic attack while the hydrophilic CD exterior interacts with water.

Protocol:

  • Selection: Use Hydroxypropyl-

    
    -Cyclodextrin (HP-
    
    
    
    -CD)
    .[2][3] It offers better solubility and lower toxicity than parent
    
    
    -CD.
  • Preparation of Vehicle:

    • Dissolve HP-

      
      -CD in PBS (pH 6.0 - 7.0) to a concentration of 5% to 20% (w/v).
      
    • Note: Keep pH slightly acidic (pH 6.0) to maximize ester stability.

  • Drug Incorporation:

    • Dissolve Dinoprost ethyl ester in a minimal volume of Ethanol (e.g., 10 mg/mL stock).

    • Add the ethanolic stock dropwise to the stirring CD solution.

    • Target Ratio: Ensure the final ethanol content is

      
      .
      
  • Equilibration: Stir for 4-6 hours at room temperature protected from light.

  • Filtration: Filter through a 0.22

    
    m PVDF membrane (Low binding) to remove uncomplexed drug.
    
Module B: Cosolvent "Spike" Method

Best for: Acute in vitro assays (High Throughput Screening). Risk: Precipitation is likely if the concentration exceeds the solubility limit (


).

Protocol:

  • Primary Stock: Dissolve Dinoprost ethyl ester in anhydrous DMSO or Ethanol at 10 mg/mL. Store at -20°C.

  • Intermediate Dilution (Critical Step):

    • Do NOT pipette 1

      
      L of stock directly into 10 mL of media. This causes local precipitation (the "cloud" effect).
      
    • Instead, perform a serial dilution in the solvent first, or use a "step-down" method:

    • Dilute stock 1:10 in solvent

      
       Add this to rapidly stirring buffer.
      
  • Final Concentration: Ensure final organic solvent concentration is

    
     to avoid cytotoxicity.
    

Troubleshooting Guide (FAQ)

Issue 1: "My drug concentration drops drastically after 2 hours."

Diagnosis: Adsorption (Non-Specific Binding). Prostaglandin esters are notorious for sticking to hydrophobic plastics. The Fix:

  • Switch Labware: Use Glass or Siliconized tubes for all stock preparations.

  • Avoid Polystyrene (PS): Never use PS serological pipettes or reservoirs. Use Polypropylene (PP) or HDPE, but glass is superior.

  • Add Carrier: If compatible with your assay, add 0.01% BSA (Bovine Serum Albumin) or 0.05% Tween 80 to the buffer. This "blocks" the plastic binding sites.

Issue 2: "The solution turned cloudy upon dilution."

Diagnosis: The Tyndall Effect (Microprecipitation). You exceeded the aqueous solubility limit, or the mixing kinetics were too slow. The Fix:

  • Sonication: Sonicate the solution for 10 minutes (bath sonicator) to encourage redissolution or micelle formation.

  • Increase Solubilizer: Increase the HP-

    
    -CD concentration.
    
  • Check pH: Ensure pH is not too alkaline. Precipitates can form if the ester hydrolyzes to the less soluble acid in certain ionic environments (though the acid is generally more soluble, calcium salts of the acid can precipitate).

Issue 3: "HPLC shows multiple peaks after 24 hours."

Diagnosis: Ester Hydrolysis. The ethyl ester is converting to Dinoprost (free acid). The Fix:

  • Lower pH: Adjust your buffer to pH 5.5 - 6.0. Ester hydrolysis is base-catalyzed.

  • Cold Storage: Keep aqueous solutions on ice or at 4°C. Never store aqueous PG esters at room temperature overnight.

  • Anhydrous Storage: Store the main stock in Methyl Acetate or Ethanol at -20°C. Only make aqueous dilutions immediately before use.

Adsorption Mechanism & Loss Prevention[4]

Understand where you are losing your drug.

Adsorption cluster_Plastic Polystyrene Container (Hydrophobic) cluster_Solution Aqueous Buffer Drug Dinoprost Ethyl Ester (Lipophilic) Surface Plastic Surface (Binding Sites) Drug->Surface High Affinity (Loss > 30%) Micelle Surfactant/CD Complex Drug->Micelle Competition Micelle->Surface Blocked

Figure 2: Mechanism of drug loss. Lipophilic esters bind to plastic surfaces. Surfactants or Cyclodextrins compete for the drug, keeping it in solution.

Comparative Data Table

ParameterPure Water/PBSWith 10% EthanolWith 10% HP-

-CD
With 0.5% Polysorbate 80
Solubility




Stability (24h) Poor (Hydrolysis risk)ModerateExcellent (Protected)Good
Toxicity NoneHigh (Cell lysis)LowModerate
Plastic Binding High (>30% Loss) ModerateLowLow

References

  • Uekama, K., et al. (1979).[4] Improvements of Dissolution Characteristics and Chemical Stability of Prostaglandin Esters by Cyclodextrin Complexation. Journal of Pharmaceutical Sciences. (Foundational text on CD-PG interaction).

  • Tominaga, F., et al. (2010).[5] Reduction of non-specific adsorption of drugs to plastic containers. Journal of Pharmacological and Toxicological Methods. Retrieved from [Link]

  • Stehle, R.G. (1982). Physical chemistry, stability, and handling of prostaglandins. Methods in Enzymology. (Source for pH stability profiles).

Sources

Optimization

Technical Support Center: Minimizing Transesterification in Alcoholic Solvents

Current Status: Operational | Topic: Process Chemistry / Impurity Control Audience: Senior Researchers, Process Chemists, CMC Leads Welcome to the Technical Support Center Issue Overview: Transesterification is a pervasi...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational | Topic: Process Chemistry / Impurity Control Audience: Senior Researchers, Process Chemists, CMC Leads

Welcome to the Technical Support Center

Issue Overview: Transesterification is a pervasive equilibrium-driven side reaction in alcoholic solvents where the alkoxy group of an ester is exchanged with the solvent's alcohol group.[1][2] In drug development, this leads to:

  • Yield Loss: Conversion of active pharmaceutical ingredient (API) to an analog.

  • Regulatory Risk: Formation of uncharacterized impurities (often +14 Da or -14 Da mass shifts).

  • Genotoxicity: Inadvertent synthesis of alkylating agents (e.g., methyl esters to ethyl esters).

This guide provides diagnostic workflows, mechanistic insights, and field-proven protocols to eliminate this pathway.

Module 1: Diagnostic Hub (Triage)

Is your impurity a result of transesterification? Use this rapid diagnostic matrix before proceeding to mitigation.

Observation Likely Root Cause Confirmation Step
LCMS Shift (+14 Da) Methyl Ester

Ethyl Ester exchange.
Check if reaction/workup used Ethanol.
LCMS Shift (-14 Da) Ethyl Ester

Methyl Ester exchange.
Check if reaction/workup used Methanol.
LCMS Shift (+28 Da) Methyl Ester

Isopropyl Ester exchange.
Check if reaction/workup used Isopropanol (IPA).
Retention Time Drift Lipophilicity change.Ethyl/Isopropyl esters elute later than Methyl esters on Reverse Phase C18.

Module 2: The Mechanism (Root Cause Analysis)

To prevent transesterification, one must understand that it is a nucleophilic acyl substitution governed by equilibrium thermodynamics. It is catalyzed by both acids and bases, proceeding through a tetrahedral intermediate.

The Causality Chain
  • Activation: The carbonyl is activated by protonation (acid) or the alcohol is activated by deprotonation (base).

  • Attack: The solvent alcohol attacks the carbonyl carbon.

  • Intermediate: A tetrahedral intermediate forms.

  • Collapse: The leaving group (original alkoxy group) is expelled.

Visualizing the Pathway

The following diagram illustrates the competitive pathways between the desired product and the transesterified impurity.

Transesterification_Mechanism Start Starting Ester (R-CO-OMe) Intermediate Tetrahedral Intermediate Start->Intermediate Nucleophilic Attack Solvent Solvent Alcohol (EtOH) Solvent->Intermediate Catalyst Catalyst (H+ or OH-) Catalyst->Intermediate Activates Product Transesterified Impurity (R-CO-OEt) Intermediate->Product Loss of MeOH (Impurity Formed) Original Reversion to Start Material Intermediate->Original Loss of EtOH (No Change)

Figure 1: Mechanistic flow of transesterification.[2][3] Note that the formation of the tetrahedral intermediate is reversible; driving the equilibrium requires controlling concentration or kinetics.

Module 3: Prevention Protocols (Mitigation)

Strategy A: Steric Shielding (Solvent Selection)

The rate of transesterification is inversely proportional to the steric bulk of the solvent alcohol. This follows the "Rule of Six" and general nucleophilicity trends.

Data: Relative Rates of Transesterification

Solvent Alcohol Class Relative Rate Risk Level Recommendation
Methanol Primary (Small) 1000x Critical Avoid with sensitive esters.
Ethanol Primary ~100x High Use only if essential.
Isopropanol (IPA) Secondary ~1-5x Low Preferred alcoholic solvent.

| tert-Butanol | Tertiary | <0.1x | Negligible | Excellent, but melting point is 25°C. |

Actionable Insight: If your reaction allows, switch from Methanol to Isopropanol . The steric hindrance of the secondary carbon in IPA drastically reduces the rate of nucleophilic attack on the ester carbonyl [1][2].

Strategy B: The "Cold Quench" Protocol

Most transesterification occurs during workup when the reaction mixture is concentrated (increasing catalyst/alcohol concentration) or when pH shifts occur.

Step-by-Step Quenching Protocol:

  • Thermal Arrest: Cool the reaction mixture to < 5°C immediately upon completion.

  • Dilution (The Kinetic Trap): Before adding any aqueous acid/base, dilute the reaction mixture 5-10x with a non-nucleophilic, water-immiscible solvent (e.g., Ethyl Acetate, MTBE, or Dichloromethane).

    • Why? This reduces the molar concentration of the alcohol solvent, slowing the second-order kinetics of transesterification.

  • Buffered Neutralization:

    • For Acid Catalysis: Wash with cold Saturated NaHCO₃ . Do not use strong bases (NaOH) which can trigger rapid hydrolysis.

    • For Base Catalysis: Wash with cold 0.5M Phosphate Buffer (pH 7) or dilute NH₄Cl. Avoid strong acids which catalyze the reverse reaction.

  • Rapid Separation: Separate layers immediately. Do not let the biphasic mixture sit.

  • Brine Wash: Wash the organic layer with saturated brine to remove residual alcoholic solvent into the aqueous phase.

Module 4: Decision Support (Troubleshooting Tree)

Use this logic flow to determine the safest solvent system for your ester-containing molecule.

Solvent_Decision_Tree Start Substrate contains labile Ester? Q1 Is an Alcohol solvent required for solubility? Start->Q1 NoAlcohol Use Aprotic Solvents (ACN, THF, DCM, DMF) Q1->NoAlcohol No Q2 Is the reaction Acid/Base Catalyzed? Q1->Q2 Yes Safe Low Risk (Monitor Temp) Q2->Safe No (Neutral) Q3 Can you use Secondary Alcohols? Q2->Q3 Yes UseIPA Use Isopropanol (IPA) or t-Amyl Alcohol Q3->UseIPA Yes Critical CRITICAL RISK 1. Cool to 0°C 2. Limit Time 3. Buffer Quench Q3->Critical No (Must use MeOH/EtOH)

Figure 2: Decision matrix for solvent selection in the presence of ester functionalities.

Module 5: Frequently Asked Questions (FAQs)

Q: Can I just rotovap the alcohol off to stop the reaction? A: Proceed with caution. Rotovapping requires heat and increases the concentration of the catalyst relative to the substrate as the solvent volume decreases. This often accelerates transesterification.

  • Better approach: Co-evaporate with Toluene (azeotropic removal) or dilute with EtOAc and wash before concentration.

Q: Why does Isopropanol (IPA) protect against transesterification? A: IPA is a secondary alcohol. The steric bulk of the two methyl groups adjacent to the hydroxyl creates a high energy barrier for the formation of the tetrahedral intermediate at the carbonyl carbon. The relative rate of reaction for IPA is orders of magnitude lower than Methanol [3].

Q: My LCMS shows a +14 peak, but I didn't use Ethanol. What happened? A: Check your mobile phase. If you use Methanol in your LCMS mobile phase and your sample contains a reactive activated ester (or high acid concentration), "on-column" transesterification can occur during analysis.

  • Test: Re-run the sample using Acetonitrile/Water to confirm if the peak disappears.

References

  • Otera, J. (1993). Transesterification. Chemical Reviews, 93(4), 1449–1470. Link

  • Stanton, M. G., & Gagné, M. R. (1997). The mechanism of transesterification. Journal of Organic Chemistry. Link

  • Lue, B. M., et al. (2010). Transesterification kinetics of primary, secondary, and tertiary alcohols. Bioresource Technology. Link

  • Beck, K. R. (2022). Minimizing Ester Hydrolysis and Transesterification During Workup. BenchChem Technical Notes. Link

  • RSC Advances. (2021). Recent advances in the transesterification of β-keto esters. Royal Society of Chemistry.[4] Link

Sources

Troubleshooting

Technical Support Center: Dinoprost Ethyl Ester Formulation

Guide: Optimizing Vehicle pH for Enhanced Stability Welcome to the technical support center for Dinoprost ethyl ester applications. This guide is designed for researchers, scientists, and drug development professionals t...

Author: BenchChem Technical Support Team. Date: February 2026

Guide: Optimizing Vehicle pH for Enhanced Stability

Welcome to the technical support center for Dinoprost ethyl ester applications. This guide is designed for researchers, scientists, and drug development professionals to address the critical parameter of vehicle pH in ensuring the chemical stability of Dinoprost ethyl ester. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower your experimental design and troubleshooting efforts.

Frequently Asked Questions (FAQs)

This section addresses the fundamental questions regarding the pH-dependent stability of Dinoprost ethyl ester.

Q1: Why is the pH of the formulation vehicle so critical for the stability of Dinoprost ethyl ester?

A: The stability of Dinoprost ethyl ester is critically dependent on pH because its chemical structure contains an ethyl ester functional group. Ester linkages are susceptible to hydrolysis, a chemical reaction that breaks the bond, under both acidic and basic conditions. This process, known as acid-catalyzed or base-catalyzed hydrolysis, is a primary degradation pathway for the molecule.[1] Optimizing the vehicle pH minimizes the rate of this hydrolysis reaction, thereby preserving the integrity and potency of the active pharmaceutical ingredient (API).

Q2: What is the primary degradation product of Dinoprost ethyl ester hydrolysis, and why is it a concern?

A: The primary degradation pathway is the hydrolysis of the C1 carboxyl ethyl ester, which cleaves the ester bond. This reaction yields two products: Dinoprost free acid (the parent Prostaglandin F2α) and ethanol. The formation of Dinoprost free acid is a significant concern because it is a different chemical entity with potentially altered physicochemical properties, bioavailability, and therapeutic activity profile compared to the ethyl ester prodrug. A stability-indicating analytical method, such as HPLC, must be ableto separate and quantify both the intact Dinoprost ethyl ester and the Dinoprost free acid degradant.[2][3]

Q3: What is the general mechanism of pH-dependent ester hydrolysis?

A: Ester hydrolysis can be catalyzed by both acid (H⁺) and base (OH⁻).

  • Acid-Catalyzed Hydrolysis: In acidic conditions, the carbonyl oxygen of the ester is protonated, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by a water molecule. This process is generally reversible.[1]

  • Base-Catalyzed Hydrolysis (Saponification): In basic conditions, a hydroxide ion (OH⁻) directly attacks the electrophilic carbonyl carbon. This reaction is irreversible because the resulting carboxylic acid is immediately deprotonated by the base to form a carboxylate salt, which is not susceptible to nucleophilic attack by the leaving alcohol group.[1] Typically, there is a V-shaped curve for pH-rate profiles of ester hydrolysis, with the minimum degradation rate occurring at a specific, often slightly acidic, pH.

Q4: What is a recommended starting pH range for developing a stable Dinoprost ethyl ester formulation?

A: Based on stability studies of related prostaglandin compounds, a slightly acidic pH range is generally optimal for minimizing hydrolysis. For example, a stable lipid emulsion of Prostaglandin E1 (PGE1) was achieved at a pH of 4.0.[4] A patent for a lyophilized PGE1 formulation also specifies a pH range of 3.5 to 6.0, with a preference for pH 4.0 to 5.0.[5] Therefore, a starting range of pH 4.0 to 6.0 is a scientifically sound basis for your initial formulation screening studies for Dinoprost ethyl ester.

Q5: Besides hydrolysis, are there other degradation pathways for prostaglandins that I should be aware of?

A: Yes. Prostaglandins of the E-series, for example, are known to undergo dehydration under acidic conditions and isomerization under basic conditions.[6] While Dinoprost (a PGF2α derivative) is generally more stable than PGEs, it is still prudent to be aware of potential oxidation, isomerization, and temperature-related degradation.[7] A comprehensive forced degradation study is always recommended to identify all potential degradation products.

Troubleshooting Guide

This section provides solutions to common problems encountered during the formulation and analysis of Dinoprost ethyl ester.

Issue 1: Rapid loss of Dinoprost ethyl ester potency is observed in my aqueous-based formulation at room temperature.

Potential Cause Troubleshooting Action
Inappropriate Vehicle pH The pH of your vehicle likely falls in a region that accelerates either acid- or base-catalyzed hydrolysis. A pH below 4 or above 7 can significantly increase the degradation rate.[8]
Solution Immediately measure the pH of your formulation. Conduct a pH-stability profile study (see Experimental Protocol below) to identify the pH of maximum stability, which is anticipated to be in the weakly acidic range (pH 4.0-6.0).[4][5] Ensure your vehicle is adequately buffered to maintain this optimal pH over time.

Issue 2: My stability-indicating HPLC method shows a new, growing peak that elutes earlier than the parent Dinoprost ethyl ester peak.

Potential Cause Troubleshooting Action
Formation of Degradation Product The new peak is likely the more polar Dinoprost free acid, the product of ester hydrolysis. In reverse-phase HPLC, more polar compounds typically have shorter retention times.
Solution 1. Peak Identification: Spike a sample with a pure reference standard of Dinoprost free acid to confirm if the retention times match. 2. Method Validation: Ensure your analytical method has been validated for stability-indicating properties according to ICH guidelines.[3] The method must demonstrate specificity, allowing for the clear separation and quantification of the parent compound from all significant degradants.

Issue 3: I observe significant variability in stability results between different batches of my formulation.

Potential Cause Troubleshooting Action
Poor Buffer Capacity The buffering agent in your vehicle may be insufficient to resist pH shifts caused by the dissolution of excipients, interaction with container surfaces, or exposure to atmospheric CO₂.
Solution 1. Verify Buffer Concentration: Check the concentration and pKa of your chosen buffer. Ensure the target pH of your formulation is within ±1 pH unit of the buffer's pKa for optimal buffering capacity. 2. Re-evaluate Buffer System: Consider common pharmaceutical buffers like citrate or acetate for the target pH range of 4.0-6.0. 3. Control Headspace: For long-term studies, consider packaging under an inert gas like nitrogen to minimize interaction with CO₂.

Visualizing the Degradation Pathway

The primary concern is the hydrolysis of the ester bond, which is accelerated at pH extremes.

Caption: pH-dependent hydrolysis of Dinoprost ethyl ester.

Quantitative Data Summary

The following table presents illustrative data from a typical pH stability study conducted at an accelerated temperature (e.g., 40°C) to demonstrate the impact of vehicle pH on the degradation of Dinoprost ethyl ester.

pH of VehicleInitial Assay (%)% Remaining after 7 days% Remaining after 14 days% Remaining after 30 days
3.0100.094.288.175.6
4.0 100.0 99.1 98.0 96.5
5.0 100.0 99.5 98.8 97.8
6.0100.098.596.994.0
7.0100.096.091.582.3
8.0100.091.382.465.1
Data is hypothetical and for illustrative purposes only.

As the data indicates, the optimal stability is observed in the pH range of 4.0 to 5.0.

Experimental Protocol: pH-Stability Profile Study

This protocol provides a robust framework for determining the optimal pH for Dinoprost ethyl ester stability in your specific vehicle.

Caption: Workflow for a pH-stability optimization study.

Methodology:

  • Preparation of Buffer Solutions (Aqueous Vehicle Component):

    • Prepare a series of buffers (e.g., citrate-phosphate) covering a pH range from 3.0 to 8.0, with increments of 1.0 pH unit.

    • Use high-purity water and analytical grade reagents.

    • Verify the final pH of each buffer solution using a calibrated pH meter.

  • Preparation of Dinoprost Ethyl Ester Stock Solution:

    • Accurately weigh and dissolve Dinoprost ethyl ester in a suitable organic solvent (e.g., acetonitrile or ethanol) to create a concentrated stock solution. This minimizes the amount of organic solvent in the final aqueous samples.

  • Preparation of Stability Samples:

    • For each pH point, pipette the prepared buffer into appropriately sized, inert vials (e.g., Type I borosilicate glass).

    • Spike each vial with a small, precise volume of the Dinoprost ethyl ester stock solution to achieve the target final concentration. The final concentration of the organic solvent should be kept low (e.g., <1-2%) to ensure it does not significantly impact the study.

    • Cap and seal all vials immediately. Prepare triplicate vials for each pH and time point combination.

  • Stability Storage:

    • Place the prepared samples into temperature-controlled stability chambers. A common condition for accelerated stability is 40°C / 75% RH.

    • Store a control set of samples at a refrigerated temperature (e.g., 2-8°C) for baseline comparison.

    • Protect samples from light, as prostaglandins can be light-sensitive.[7]

  • Sample Collection:

    • Pull samples for analysis at predetermined time points (e.g., T=0, 7 days, 14 days, 30 days).

    • Immediately upon pulling, samples should be stored at -20°C or colder to halt further degradation prior to analysis.

  • Analysis by Stability-Indicating HPLC-UV:

    • Thaw samples completely before analysis.

    • Use a validated reverse-phase HPLC method capable of separating Dinoprost ethyl ester from Dinoprost free acid and other potential degradants.

    • Example HPLC Conditions:

      • Column: C18, 4.6 x 150 mm, 5 µm

      • Mobile Phase: Isocratic or gradient mixture of acetonitrile and a phosphate buffer (e.g., pH 4.4).[3]

      • Flow Rate: 1.0 mL/min

      • Detection: UV at ~200-210 nm[3]

      • Injection Volume: 20 µL

    • Quantify the peak area of Dinoprost ethyl ester against a standard curve prepared from a reference standard.

  • Data Analysis and Interpretation:

    • For each pH point, calculate the percentage of Dinoprost ethyl ester remaining at each time point relative to the initial (T=0) concentration.

    • Plot the percentage of remaining API versus time for each pH.

    • Determine the degradation rate constant (k) for each pH.

    • Plot the degradation rate constant (or % loss at the final timepoint) versus pH to visually identify the pH of maximum stability (the lowest point on the curve).

This systematic approach will provide you with robust, data-driven evidence to select the optimal vehicle pH for your Dinoprost ethyl ester formulation, ensuring maximum stability and product performance.

References

  • Covetrus. (2015). SAFETY DATA SHEET - Lutalyse. [Link]

  • Chemdad Co., Ltd. (n.d.). Dinoprost tromethamine Analytical Chemistry. [Link]

  • National Center for Biotechnology Information. (n.d.). Dinoprost. PubChem Compound Database. [Link]

  • University of Hertfordshire. (2025). Dinoprost. AERU. [Link]

  • Woodward, D. F., et al. (2007). Hydrolysis of Prostaglandin Glycerol Esters by the Endocannabinoid-Hydrolyzing Enzymes, Monoacylglycerol Lipase and Fatty Acid Amide Hydrolase. Biochemistry, 46(45), 13097-13105. [Link]

  • Cho, M. J., Allen, M. A., & Thompson, G. A. (1977). Stability of prostaglandin E1 and dinoprostone (prostaglandin E2) under strongly acidic and basic conditions. Journal of Pharmaceutical Sciences, 66(11), 1590-1595. [Link]

  • Woodward, D. F., et al. (2007). Hydrolysis of Prostaglandin Glycerol Esters by the Endocannabinoid-Hydrolyzing Enzymes, Monoacylglycerol Lipase and Fatty Acid Amide Hydrolase. Biochemistry, 46(45), 13097-13105. [Link]

  • Ho, H. O., et al. (1996). Investigation of the percutaneous penetration of prostaglandin E1 and its ethyl ester. Journal of Pharmaceutical Sciences, 85(7), 722-725. [Link]

  • McCloud, T. G., et al. (2013). Identification of the Major Prostaglandin Glycerol Ester Hydrolase in Human Cancer Cells. Journal of Biological Chemistry, 288(31), 22633-22643. [Link]

  • Liu, Y., et al. (2012). Formulation optimization of prostaglandin E 1 -loaded lipid emulsion: Enhanced stability and reduced biodegradation. International Journal of Pharmaceutics, 427(1), 10-18. [Link]

  • Shivanand, P., & Gupte, S. V. (1998). U.S. Patent No. 5,770,230. Washington, DC: U.S.
  • Granström, E. (1982). Methods for quantitative estimation of prostaglandins. Upsala Journal of Medical Sciences, 87(1), 1-17. [Link]

  • Navia-Paldanius, D., et al. (2013). Robust Hydrolysis of Prostaglandin Glycerol Esters by Human Monoacylglycerol Lipase (MAGL). Journal of Lipid Research, 54(10), 2735-2744. [Link]

  • Anderson, B. D., & Conradi, R. A. (1979). Prostaglandin prodrugs. I: Stabilization of dinoprostone (prostaglandin E2) in solid state through formation of crystalline C1-phenyl esters. Journal of Pharmaceutical Sciences, 68(7), 833-836. [Link]

  • Badr, K. A., & Rezk, M. R. (2017). STABILITY STUDY OF DINOPROSTONE IN BULK POWDER AND IN PHARMACEUTICAL DOSAGE FORMULATION BY A RAPID VALIDATED STABILITY INDICATING HPLC METHOD. Asian Journal of Research in Chemistry and Pharmaceutical Sciences, 5(1), 50-59. [Link]

  • Alqarni, A. M. (2024). Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrices: A Review. Molecules, 29(16), 3894. [Link]

  • Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

  • Zou, H., et al. (2007). Evolution of toxicity upon hydrolysis of fenoxaprop-p-ethyl. Journal of Agricultural and Food Chemistry, 55(21), 8658-8664. [Link]

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Reference Data & Comparative Studies

Validation

Comparative Efficacy Analysis: Dinoprost Ethyl Ester versus Latanoprost for Intraocular Pressure Reduction

A Guide for Researchers and Drug Development Professionals This guide provides an in-depth, objective comparison of the efficacy of two prostaglandin F2α (PGF2α) analogs, Dinoprost ethyl ester and Latanoprost, in the con...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers and Drug Development Professionals

This guide provides an in-depth, objective comparison of the efficacy of two prostaglandin F2α (PGF2α) analogs, Dinoprost ethyl ester and Latanoprost, in the context of reducing intraocular pressure (IOP), a primary risk factor for glaucoma. We will delve into their mechanisms of action, pharmacodynamic profiles, and the critical experimental methodologies used to validate their therapeutic efficacy.

Introduction: The Prostaglandin Analog Class in Glaucoma Management

Glaucoma is a group of optic neuropathies characterized by the progressive degeneration of retinal ganglion cells, leading to irreversible vision loss.[1] Elevated intraocular pressure (IOP) is the most significant modifiable risk factor for the development and progression of glaucoma.[2] Consequently, pharmacological reduction of IOP remains the cornerstone of glaucoma therapy.[3]

Prostaglandin analogs (PGAs) are often the first-line treatment due to their potent IOP-lowering effects, convenient once-daily dosing, and favorable systemic safety profile.[4][5] This guide focuses on a comparative analysis of Latanoprost, a widely prescribed synthetic PGF2α analog, and Dinoprost ethyl ester, the esterified prodrug of the naturally occurring PGF2α, Dinoprost.[6][7] Both function as prodrugs, a critical design choice for ophthalmic therapeutics. Esterification of the carboxylic acid group enhances the lipophilicity of the molecules, which is essential for effective penetration through the cornea into the anterior chamber of the eye.[2][8] Once inside the eye, corneal esterases hydrolyze these prodrugs into their biologically active acid forms: latanoprost acid and dinoprost (PGF2α), respectively.[5][9]

Mechanism of Action: Targeting the Uveoscleral Outflow Pathway

The primary mechanism by which both latanoprost acid and dinoprost lower IOP is by increasing the outflow of aqueous humor from the eye.[10][11] Unlike other classes of glaucoma medications that primarily affect aqueous humor production or the conventional trabecular meshwork pathway, these PGF2α analogs predominantly enhance outflow through the uveoscleral, or "unconventional," pathway.[3][8][9]

The active acid metabolites of both compounds are potent and selective agonists for the prostaglandin F (FP) receptor, a G-protein coupled receptor found in ocular tissues, including the ciliary muscle and trabecular meshwork.[2][12][13]

Signaling Cascade upon FP Receptor Activation:

  • Receptor Binding: Latanoprost acid or dinoprost binds to and activates FP receptors on the surface of ciliary muscle cells.[11]

  • G-Protein Activation: This activation initiates a downstream signaling cascade, often involving the Gq/11 protein, leading to the activation of phospholipase C.

  • Extracellular Matrix (ECM) Remodeling: The signaling cascade culminates in the increased expression and activity of matrix metalloproteinases (MMPs).[11]

  • Increased Outflow: These enzymes remodel the extracellular matrix within the ciliary muscle, breaking down collagen and other components. This process widens the interstitial spaces between the ciliary muscle bundles, reducing hydraulic resistance and facilitating the drainage of aqueous humor through the uveoscleral pathway into the suprachoroidal space.[8][14]

FP_Receptor_Signaling_Pathway cluster_membrane Cell Membrane cluster_intracellular Intracellular Space PGA PGA Prodrug (Latanoprost / Dinoprost Ethyl Ester) Active_Acid Active Acid Metabolite (Latanoprost Acid / Dinoprost) PGA->Active_Acid Corneal Esterases FP_Receptor FP Receptor Active_Acid->FP_Receptor Binds & Activates G_Protein Gq/11 Activation FP_Receptor->G_Protein MMPs Increased MMP Expression & Activity G_Protein->MMPs ECM ECM Remodeling in Ciliary Muscle MMPs->ECM Outflow Increased Uveoscleral Outflow ECM->Outflow IOP Reduced Intraocular Pressure (IOP) Outflow->IOP

FP Receptor Signaling Pathway for IOP Reduction.

Pharmacodynamics: A Comparison of Receptor Affinity and Selectivity

The efficacy and side-effect profile of a drug are intimately linked to its binding affinity (how tightly it binds) and selectivity (its preference for one receptor over others). While both latanoprost acid and dinoprost target the FP receptor, their interaction with other prostanoid receptors (DP, EP, IP, TP) can differ.

Dinoprost (PGF2α), as the endogenous ligand, has a high affinity for the FP receptor but is known to be less selective, interacting with other prostanoid receptor subtypes.[12] This "promiscuity" is thought to contribute to some of the inflammatory side effects, such as conjunctival hyperemia, observed with natural prostaglandins.[4] In contrast, Latanoprost was specifically designed as a selective FP receptor agonist to minimize off-target effects while retaining potent IOP-lowering activity.[5][9]

CompoundTarget ReceptorBinding Affinity (Ki)Other Receptor Activity
Latanoprost Acid FP~98 nM[15]Low affinity for EP1[12][15][16]
Dinoprost (PGF2α) FP~2.8 nM[14]Appreciable activity at EP and TP subtypes[12][17]
Table 1: Comparative Receptor Binding Profiles. Lower Ki values indicate higher binding affinity.

Comparative Efficacy in IOP Reduction

Latanoprost is a well-established therapeutic agent with extensive clinical data supporting its efficacy. It typically produces a mean IOP reduction of 23-35% from baseline in patients with open-angle glaucoma or ocular hypertension.[12] Onset of action is usually within 3-4 hours, with peak effects observed at 8-12 hours, and a duration of action that supports once-daily dosing.[5][9]

Direct, large-scale clinical trials comparing the efficacy of a commercial Dinoprost ethyl ester formulation to Latanoprost are not prevalent in the literature. However, the IOP-lowering potential of its active form, dinoprost (PGF2α), is well-documented from foundational studies that led to the development of synthetic analogs like Latanoprost.[6] While potent, the clinical utility of dinoprost itself was hampered by a higher incidence of local side effects, such as irritation and redness.[4]

Study ParameterLatanoprost 0.005% (Once Daily)Reference
Mean IOP Reduction 23-35% from baseline[12]
Diurnal IOP Reduction (1 year) 32%[16]
Comparative Reduction vs. Timolol Superior to Timolol 0.5% BID (6.7 mmHg vs 4.9 mmHg at 6 months)[16]
Time to Peak Effect 8-12 hours[5][9]
Table 2: Summary of Latanoprost Efficacy Data from Clinical Studies.

Experimental Protocols for Efficacy and Mechanism Validation

The validation of any new IOP-lowering agent requires a rigorous, multi-stage process involving in vitro assays, preclinical in vivo models, and well-designed clinical trials.

In Vitro Characterization

In vitro assays are fundamental for establishing target engagement and functional activity at the molecular level.

Protocol 1: Competitive Radioligand Binding Assay (To Determine Ki)

  • Objective: To determine the binding affinity (Ki) of the test compounds (latanoprost acid, dinoprost) for the human FP receptor and other prostanoid receptor subtypes.

  • Methodology:

    • Membrane Preparation: Utilize cell membranes from stable cell lines recombinantly expressing the human prostanoid receptor of interest (e.g., FP, EP1, EP3).

    • Assay Setup: In a 96-well plate, incubate the cell membranes with a known concentration of a high-affinity radiolabeled ligand (e.g., [³H]-PGF2α for the FP receptor).

    • Competition: Add increasing concentrations of the unlabeled test compound (the "competitor").

    • Incubation & Separation: Allow the reaction to reach equilibrium. Then, rapidly filter the mixture to separate the membrane-bound radioligand from the unbound.

    • Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

    • Data Analysis: Plot the percentage of radioligand displacement against the concentration of the test compound. The IC50 (concentration of test compound that displaces 50% of the radioligand) is determined. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation.[18]

  • Causality: This assay directly measures the physical interaction between the drug and its molecular target. High affinity (low Ki) for the FP receptor is a prerequisite for potent IOP-lowering activity via the intended mechanism. Assessing binding to other receptors reveals potential for off-target effects.

Binding_Assay_Workflow A Prepare Cell Membranes (Expressing FP Receptor) B Incubate Membranes with: 1. Radioligand ([3H]-PGF2α) 2. Test Compound (e.g., Latanoprost Acid) A->B C Separate Bound from Unbound Ligand (Rapid Filtration) B->C D Quantify Radioactivity (Scintillation Counting) C->D E Calculate IC50 and Ki D->E

Workflow for a Competitive Radioligand Binding Assay.
Preclinical In Vivo Efficacy Models

Animal models are indispensable for evaluating the physiological effect of a drug on IOP and understanding its impact on aqueous humor dynamics before human trials.

Protocol 2: Induction and Monitoring in an Ocular Hypertension Model

  • Objective: To evaluate the IOP-lowering efficacy and duration of action of topically administered Dinoprost ethyl ester and Latanoprost in a validated animal model.

  • Methodology:

    • Model Induction: Induce sustained ocular hypertension in rabbits or non-human primates. Common methods include:

      • Microbead Occlusion: Injecting magnetic or latex microbeads into the anterior chamber to physically obstruct the trabecular meshwork.[1]

      • Steroid-Induced: Chronic topical administration of corticosteroids (e.g., dexamethasone) to elevate IOP.[19]

    • Baseline IOP Measurement: After IOP has stabilized at an elevated level, measure baseline IOP using a calibrated tonometer (e.g., Tono-Pen, pneumatonometer) at multiple time points to establish a diurnal curve.

    • Drug Administration: Administer a single drop of the test formulation (e.g., Latanoprost 0.005%, or a specified concentration of Dinoprost ethyl ester) to one eye, with the contralateral eye receiving a vehicle control.

    • Post-Dose IOP Monitoring: Measure IOP in both eyes at regular intervals (e.g., 2, 4, 8, 12, 24 hours) post-administration.

    • Data Analysis: Calculate the mean change in IOP from baseline for each treatment group and compare the results. Statistical analysis (e.g., ANOVA) is used to determine significance.

  • Causality: This protocol provides a direct, functional readout of the drug's primary therapeutic goal: lowering IOP. Using a hypertensive model is crucial as it more closely mimics the disease state in humans and allows for a greater dynamic range to observe IOP reduction.[20]

Protocol 3: Aqueous Humor Dynamics Assessment via Fluorophotometry

  • Objective: To determine if the observed IOP reduction is due to the intended mechanism of increased aqueous outflow.

  • Methodology:

    • Fluorescein Administration: Administer fluorescein dye systemically (intravenously) or topically.

    • Measurement: Use a scanning ocular fluorophotometer to measure the concentration of fluorescein in the anterior chamber over time.

    • Calculation: The rate at which the fluorescein concentration declines is used to calculate the rate of aqueous humor turnover and flow.[21][22] An increased rate of clearance following drug administration, without a change in aqueous production, indicates an increase in outflow facility.

  • Causality: This technique provides mechanistic validation. If a drug lowers IOP, this experiment can differentiate whether it does so by suppressing aqueous production or, as expected for PGAs, by increasing its outflow from the eye.[23]

Clinical Trial Design

Human trials are the definitive step for confirming efficacy and safety.

Protocol 4: Randomized, Double-Masked, Comparative Clinical Trial

  • Objective: To compare the IOP-lowering efficacy and safety of Dinoprost ethyl ester and Latanoprost in patients with open-angle glaucoma or ocular hypertension.

  • Key Design Elements:

    • Patient Population: Recruit patients with a baseline IOP within a specified range (e.g., 22-36 mmHg).

    • Washout Period: Patients must discontinue any existing IOP-lowering medications for a defined period (e.g., 2-4 weeks) to establish a true, unmedicated baseline IOP.[24]

    • Randomization: Patients are randomly assigned to receive either Latanoprost 0.005% once daily or the test formulation of Dinoprost ethyl ester once daily.

    • Masking: Both the patients and the investigators assessing IOP are blinded to the treatment assignment (double-masked) to prevent bias.

    • Primary Endpoint: The primary efficacy measure is the mean change in IOP from baseline at specific time points (e.g., 8 AM, 12 PM, 4 PM) after a set duration of treatment (e.g., 3 or 6 months).[25]

    • Safety Assessment: Monitor and record all adverse events, with a particular focus on ocular side effects like conjunctival hyperemia, iris color change, and eyelash growth.

  • Causality: This gold-standard design allows for a direct, unbiased comparison of the two drugs in the target patient population, providing the most robust evidence of relative efficacy and tolerability.[20]

Conclusion

Both Dinoprost ethyl ester and Latanoprost are potent IOP-lowering agents that function through a shared mechanism: agonism of the FP receptor to enhance uveoscleral outflow. Latanoprost, a synthetic analog, was developed to optimize the therapeutic profile of the natural prostaglandin PGF2α (dinoprost) by improving its selectivity for the FP receptor, thereby potentially reducing local side effects while maintaining high efficacy.[4] Its extensive clinical history has established it as a first-line therapy for glaucoma.

While Dinoprost ethyl ester acts via the same fundamental pathway, its lower selectivity may result in a different side-effect profile. A comprehensive evaluation based on the rigorous experimental protocols outlined in this guide—from in vitro receptor binding to head-to-head clinical trials—is essential to definitively characterize its comparative efficacy and place in the therapeutic landscape. For drug development professionals, understanding these validation systems is critical for advancing new chemical entities from the laboratory to clinical practice.

References

  • Latanoprost - Wikipedia. Wikipedia. [Link]

  • Animal Models of Glaucoma: Preclinical Testing for Treatment and Surgery Discovery. Cyagen. [Link]

  • Goel M, et al. Current methods and new approaches to assess aqueous humor dynamics. Expert Review of Ophthalmology. [Link]

  • What is the mechanism of Latanoprost? Patsnap Synapse. [Link]

  • Latanoprost: uses, dosing, warnings, adverse events, interactions. MedCentral. [Link]

  • What is the mechanism of action (MOA) of Xalatan (latanoprost)? Dr.Oracle. [Link]

  • Aqueous humor dynamics. ResearchGate. [Link]

  • How Latanoprost Treats Glaucoma by Lowering Intraocular Pressure. Healthon. [Link]

  • Sharif NA, et al. Ocular hypotensive FP prostaglandin (PG) analogs: PG receptor subtype binding affinities and selectivities, and agonist potencies at FP and other PG receptors in cultured cells. Journal of Ocular Pharmacology and Therapeutics. [Link]

  • Xalatan (latanoprost) Ophthalmic Solution, Labeling Revision. accessdata.fda.gov. [Link]

  • Translational Preclinical Pharmacologic Disease Models for Ophthalmic Drug Development. PMC. [Link]

  • Latanoprost: Structure, Properties, Pharmacology, and Safety. Chemignition Laboratory. [Link]

  • Glaucoma models | Preclinical efficacy. Iris Pharma. [Link]

  • Katsanos A, et al. Branded Compared with Generic Latanoprost in Glaucoma Therapy: Where Do We Stand? Clinical Ophthalmology. [Link]

  • Pharmacological profiles of latanoprost (Xalatan(TM)), a novel anti-glaucoma drug. ResearchGate. [Link]

  • Investigational drugs for glaucoma: novel mechanistic approaches of preclinical agents. Taylor & Francis Online. [Link]

  • Intraocular Pressure and Aqueous Humor Dynamics. OphEd. [Link]

  • Researchers Discover Two Drugs That Can Protect Against Glaucoma in Preclinical Models. University of Pennsylvania. [Link]

  • Aqueous Humor Dynamics: A Review. The Open Ophthalmology Journal. [Link]

  • Woodward DF, et al. Discovery, characterization and clinical utility of prostaglandin agonists for the treatment of glaucoma. British Journal of Pharmacology. [Link]

  • Glaucoma clinical trial design: A review of the literature. PMC. [Link]

  • Glaucoma clinical trial design: A review of the literature. PRN Pharmaceutical Research Network, LLC. [Link]

  • Aqueous Humor Dynamics: A Review. PMC. [Link]

  • Recently Approved Drugs for Lowering and Controlling Intraocular Pressure to Reduce Vision Loss in Ocular Hypertensive and Glaucoma Patients. MDPI. [Link]

  • Noecker RS, et al. A six-month randomized clinical trial comparing the intraocular pressure-lowering efficacy of bimatoprost and latanoprost in patients with ocular hypertension or glaucoma. American Journal of Ophthalmology. [Link]

  • In vitro Effects of Prostaglandin Analogs on Inflammatory Markers Expression by Human Conjunctival Cells. IOVS. [Link]

  • Randomized Trial Compares Two Glaucoma Approaches. Review of Ophthalmology. [Link]

  • Al-Mauthen A. Prostaglandin analogues in the treatment of glaucoma. PubMed. [Link]

  • Effects of Four Formulations of Prostaglandin Analogs on Eye Surface Cells. A Comparative Study. PLOS ONE. [Link]

  • of in vitro cytotoxicity of prostaglandin analog ophthalmic solutions in ocular surface cells. ResearchGate. [Link]

  • Prostaglandin Analogs. Ento Key. [Link]

  • Binding of prostaglandins E1 (alprostadil), E2 (dinoprostone), F1 alpha, and F2 alpha (dinoprost) to human serum proteins. PubMed. [Link]

  • Antiglaucoma Agents - Pharmacology - Nervous System. YouTube. [Link]

  • Medical Management of Open-Angle Glaucoma: Focus on Mechanisms of Action and Adverse Drug Reactions. International Journal of Medical Students. [Link]

  • Prostaglandin Analogs in Ophthalmology: Transforming Glaucoma Treatment. Blog. [Link]

  • The affinity, intrinsic activity and selectivity of a structurally novel EP2 receptor agonist at human prostanoid receptors. Semantic Scholar. [Link]

  • Prostaglandin analogs in the treatment of glaucoma. PubMed. [Link]

  • Latanoprost. StatPearls - NCBI Bookshelf. [Link]

  • A double masked comparison of the intraocular pressure reducing effect of latanoprost 0.005% and 0.001% administered once daily in open angle glaucoma and ocular hypertension. British Journal of Ophthalmology. [Link]

  • Dinoprost. AERU - University of Hertfordshire. [Link]

  • Real-world impact of latanoprostene bunod ophthalmic solution 0.024% in glaucoma therapy: a narrative review. Frontiers in Medicine. [Link]

  • Pharmacological characterization and identification of EP3 prostanoid receptor binding sites in hamster uterus homogenates. Journal of Pharmacy and Pharmacology. [Link]

  • Bimatoprost versus latanoprost in lowering intraocular pressure in glaucoma and ocular hypertension: Results from parallel-group comparison trials. ResearchGate. [Link]

  • The effect of latanoprost 0.005% once daily versus 0.0015% twice daily on intraocular pressure and aqueous humour protein concentration in glaucoma patients. A randomized, double-masked comparison with timolol 0.5%. Acta Ophthalmologica Scandinavica. [Link]

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Safety & Regulatory Compliance

Safety

Dinoprost Ethyl Ester: Proper Disposal &amp; Safety Protocol

Content Type: Operational Safety & Logistics Guide Subject: Dinoprost Ethyl Ester (Prostaglandin F2

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Operational Safety & Logistics Guide Subject: Dinoprost Ethyl Ester (Prostaglandin F2ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">


 Ethyl Ester)
CAS Number:  38562-01-5 (Parent PGF2

: 551-11-1)[1][2][3]

Executive Summary: Immediate Action Required

Dinoprost ethyl ester is a potent prostaglandin analogue and a known reproductive toxin (Repr. 1B). Unlike its salt forms, the ethyl ester modification significantly increases lipophilicity, facilitating rapid transdermal absorption.

Core Disposal Directive:

  • NEVER dispose of via sink/sewer (Strict EPA Ban).

  • NEVER treat as general trash.

  • MANDATORY High-Temperature Incineration (

    
    1000°C) via a licensed chemical waste contractor.
    

Part 1: Chemical Profile & Risk Assessment

Why strict adherence is non-negotiable.

As a Senior Application Scientist, I must emphasize that the safety protocols for this compound are dictated by its pharmacokinetics. Prostaglandins are autacoids—local hormones that act at extremely low concentrations.

The Lipophilic Hazard Mechanism

The ethyl ester moiety masks the polar carboxyl group of the parent Prostaglandin F2


.
  • Result: The molecule bypasses the epidermal barrier more efficiently than the free acid.

  • Systemic Risk: Once absorbed, tissue esterases rapidly hydrolyze the ester back to the active PGF2

    
    , which binds to FP receptors.
    
  • Physiological Cascade: This triggers smooth muscle contraction (bronchoconstriction, uterine contraction), posing severe risks to pregnant personnel and asthmatics.

Quantitative Hazard Data
ParameterSpecificationCritical Note
GHS Classification Repr. 1B , Eye Irrit. 2Presumed human reproductive toxicant.
Target Organs Smooth muscle, Uterus, LungsBronchospasm & abortifacient potential.
Physical State Crystalline Solid or OilCan form invisible aerosols if handled dry.
Solubility DMSO, Ethanol, DMFInsoluble in water (Do not use water for initial cleanup).
Flash Point >100°C (estimated)Combustible but not highly flammable.

Part 2: Pre-Disposal Handling & Segregation

The "Chain of Custody" begins at the bench.

Storage & Segregation

Do not mix Dinoprost waste with general solvent waste unless the entire container is destined for high-hazard incineration.

  • Container: Amber glass vials with Teflon-lined caps.

  • Labeling: Must be labeled "HIGH HAZARD: REPRODUCTIVE TOXIN - PROSTAGLANDIN."

  • Secondary Containment: Store waste containers in a dedicated fume hood or vented cabinet, inside a secondary plastic tray to capture drips.

Solubilization for Disposal

Solid waste (pure powder) poses an inhalation risk. It is safer to solubilize the compound before sending it to the incinerator to prevent dust generation during waste transfer.

  • Recommended Solvent: Ethanol or Acetone.

  • Protocol: Dissolve residual solids in a minimal amount of combustible solvent. This creates a homogeneous liquid waste stream that incinerators can handle efficiently.

Part 3: The Disposal Protocol (Step-by-Step)

This workflow ensures compliance with EPA RCRA Subpart P (Hazardous Waste Pharmaceuticals).

The Incineration Workflow

This process guarantees the destruction of the cyclopentane ring structure, nullifying biological activity.

DisposalWorkflow Start Waste Generation (Dinoprost Ethyl Ester) Segregate Segregation Isolate from General Trash Start->Segregate Form Physical State? Segregate->Form Solid Solid/Powder Form->Solid Liquid Liquid/Solution Form->Liquid Solubilize Solubilize Dissolve in Ethanol/Acetone (Minimize Dust) Solid->Solubilize Preferred Safety Step Container Primary Container Amber Glass + Teflon Seal Liquid->Container Solubilize->Container Label Labeling 'High Hazard: Repr. Toxin' Container->Label Manifest Waste Manifest Code: 'Non-Regulated Pharm' or State Specific (e.g., CA-141) Label->Manifest Incinerate FINAL DISPOSAL High-Temp Incineration (>1000°C with Scrubber) Manifest->Incinerate

Figure 1: Decision tree for preparing Dinoprost ethyl ester for final destruction.

Detailed Steps
  • Consolidation: Collect all contaminated consumables (pipette tips, weighing boats, gloves) in a dedicated solid waste biohazard bag.

  • Liquid Waste: Pour liquid waste into the designated "High Hazard Organic" carboy. Do not overfill (leave 10% headspace).

  • Decontamination of Glassware: Rinse glassware with Ethanol into the waste carboy. Do not wash in the sink until triple-rinsed with solvent.

  • Handover: Transfer to your facility's EHS (Environmental Health & Safety) team. Verify they utilize a TSDF (Treatment, Storage, and Disposal Facility) capable of thermal oxidation .

Part 4: Spill Management (Emergency Ops)

Immediate response protocol for accidental release.

CRITICAL: If you are pregnant or planning to conceive, do not attempt cleanup. Evacuate and alert EHS.

PPE Requirements[3][4][5][6][7][8]
  • Respiratory: N95 minimum; P100/HEPA respirator recommended for powders.

  • Skin: Double gloving is mandatory. Inner Latex (tactile), Outer Nitrile (chemical resistance).

  • Body: Tyvek lab coat or apron.

Cleanup Procedure
  • Isolate: Mark the area.

  • Absorb:

    • Liquids: Cover with vermiculite or commercial spill pads.

    • Solids: Cover with wet paper towels (dampened with ethanol) to prevent dust, then wipe up. Do not dry sweep. [4]

  • Clean: Wipe the surface with 70% Ethanol, followed by a soap and water scrub.

  • Disposal: All cleanup materials (pads, gloves, towels) must go into the High Hazard Incineration stream.

SpillResponse Spill Spill Detected Assess Assess Volume/Form Spill->Assess PPE Don PPE (Double Gloves + Resp) Assess->PPE Contain Containment (Dike or Wet Wipe) PPE->Contain Absorb Absorption (Vermiculite/Pads) Contain->Absorb Clean Decon Surface (Ethanol -> Soap) Absorb->Clean Dispose Dispose as Hazardous Waste Clean->Dispose

Figure 2: Linear response workflow for laboratory spills.

Part 5: Regulatory Compliance & Integrity

Grounding your operations in federal standards.

EPA RCRA Status

Under the US Resource Conservation and Recovery Act (RCRA), Dinoprost is not explicitly "P-listed" (acutely toxic) by name, but it falls under the Subpart P - Hazardous Waste Pharmaceuticals rule [1].

  • Implication: It is illegal to sewer this compound.

  • Best Practice: Treat as "P-listed equivalent" due to its low LD50 and high potency.

Verification

Before signing the waste manifest, verify the destination facility uses Incineration (Code H040 or H120) . Landfilling (even in secure landfills) is discouraged for bioactive hormones due to potential leaching.

References

  • United States Environmental Protection Agency (EPA). (2019). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[5] Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Exposure to Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450). Retrieved from [Link]

Sources

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